Cas no 2172234-81-8 (tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate
• CAS No: 2172234-81-8
• MF: C₁₄H₂₂FNO₄S₂
• MW: 351.457185268402
• CID: 6300325
• PubChem ID: 165871050
• Update Time: 2025-06-12

tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate
• EN300-1577527
• 2172234-81-8
• tert-butyl N-[3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate

• Inchi： 1S/C14H22FNO4S2/c1-13(2,3)20-12(17)16-11(10-7-6-8-21-10)14(4,5)9-22(15,18)19/h6-8,11H,9H2,1-5H3,(H,16,17)
• InChI Key： XGCKQJZSEGABON-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C(C1=CC=CS1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 351.09742869g/mol
• Monoisotopic Mass: 351.09742869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2172234-81-8 and Product Name: Tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate

The compound with the CAS number 2172234-81-8 and the product name tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including a fluorosulfonyl moiety and a thiophen-2-yl substituent, makes it a versatile intermediate for various synthetic pathways.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel compounds that incorporate fluorine atoms. Fluorinated molecules often exhibit enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic properties, making them highly desirable in drug design. The fluorosulfonyl group in this compound is particularly noteworthy, as it can serve as a reactive site for further functionalization or as a key feature for interactions with biological targets. This has opened up new avenues for exploring its utility in medicinal chemistry.

The tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate structure also incorporates a thiophen-2-yl ring, which is a common scaffold in many bioactive molecules. Thiophenes are known for their ability to interact with biological systems due to their aromaticity and heterocyclic nature. This moiety can contribute to the compound's binding affinity and selectivity when interacting with proteins or enzymes. The combination of these features makes this compound a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of fluorinated carbamates in the development of antiviral and anticancer agents. The carbamate group in this compound can be modified to introduce additional pharmacophores or to enhance specific interactions with biological targets. For instance, modifications at the nitrogen atom or the carbamate carbon could lead to novel derivatives with improved therapeutic profiles. This flexibility underscores the compound's potential as a building block for future drug candidates.

The synthesis of such complex molecules often requires careful optimization of reaction conditions to ensure high yields and purity. Advanced synthetic techniques, including transition metal catalysis and organometallic chemistry, have been employed to construct the desired framework efficiently. The incorporation of the fluorosulfonyl group, in particular, necessitates precise control over reaction conditions to avoid unwanted side products. These challenges highlight the expertise required in handling such compounds and underscore the importance of robust synthetic methodologies.

In addition to its synthetic significance, this compound has been explored in various preclinical studies aimed at understanding its biological activity. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases such as cancer and inflammation. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The role of computational chemistry and molecular modeling has become increasingly important in evaluating the potential of new compounds like this one. By simulating interactions between the molecule and biological targets, researchers can gain insights into its binding affinity and selectivity before conducting expensive experimental assays. These computational approaches have accelerated the drug discovery process by allowing rapid screening of numerous derivatives.

The future prospects for this compound are exciting, particularly as new methodologies emerge that enable more efficient synthesis and functionalization of complex molecules. Advances in flow chemistry and continuous manufacturing could further enhance the production scalability of such compounds, making them more accessible for research purposes. Additionally, interdisciplinary collaborations may uncover novel applications that were not initially considered.

In conclusion, tert-butyl N-3-(fluorosulfonyl)-2,2-dimethyl-1-(thiophen-2-yl)propylcarbamate (CAS No. 2172234-81-8) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structure and functional groups make it a valuable intermediate for drug development, with potential applications ranging from antiviral agents to anticancer therapies. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further.